1-Methylazepane-2-selenone

• Molecular Formula: C7H13NSe
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 1-methylazepane-2-selone
• InChI: InChI=1S/C7H13NSe/c1-8-6-4-2-3-5-7(8)9/h2-6H2,1H3
• InChI Key: NOMUOIZYNCZYCW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCCC1=[Se]

Description

1-Methylazepane-2-selenone is a heterocyclic compound containing selenium. It has the molecular formula C7H13NSe and a molecular weight of 190.14 g/mol

Preparation Methods

The synthesis of 1-Methylazepane-2-selenone typically involves the reaction of 1-Methylazepane with selenium-containing reagents under controlled conditions. Specific synthetic routes and reaction conditions are not widely documented, but general methods for synthesizing similar selenium-containing heterocycles can be applied . Industrial production methods would likely involve optimizing these synthetic routes for scalability and cost-effectiveness.

Chemical Reactions Analysis

1-Methylazepane-2-selenone can undergo various chemical reactions, including:

Oxidation: The selenium atom in the compound can be oxidized, leading to the formation of selenoxides or other oxidized selenium species.

Reduction: Reduction reactions can convert the selenium atom to a lower oxidation state.

Substitution: The compound can participate in substitution reactions where the selenium atom is replaced by other functional groups. Common reagents and conditions for these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: It can be used as a building block for synthesizing more complex selenium-containing compounds.

Biology: Selenium compounds are known for their antioxidant properties, and 1-Methylazepane-2-selenone could be explored for similar activities.

Medicine: Selenium is an essential trace element with roles in various biological processes. This compound could be investigated for its potential therapeutic benefits.

Industry: Selenium compounds are used in various industrial applications, including electronics and glass manufacturing.

Mechanism of Action

The mechanism of action of 1-Methylazepane-2-selenone involves its redox properties. Selenium can exist in multiple oxidation states, allowing the compound to participate in redox reactions. These reactions can modulate oxidative stress and protect against cellular damage. The molecular targets and pathways involved would depend on the specific biological context in which the compound is used .

Comparison with Similar Compounds

1-Methylazepane-2-selenone can be compared to other selenium-containing heterocycles, such as selenoneine and selenocysteine. These compounds share some chemical properties due to the presence of selenium but differ in their specific structures and biological activities. For example, selenoneine is known for its antioxidant properties and is found in marine organisms